Cas no 52333-42-3 (7-Bromopyrido[2,3-b]pyrazine)
![7-Bromopyrido[2,3-b]pyrazine structure](https://ossimg.kuujia.com/scimg/52500/52333-42-3x500.png)
7-Bromopyrido[2,3-b]pyrazine structure
Product Name:7-Bromopyrido[2,3-b]pyrazine
CAS No:52333-42-3
MF:C7H4BrN3
MW:210.030759811401
MDL:MFCD01105748
CID:56213
PubChem ID:329766819
Update Time:2025-04-18
7-Bromopyrido[2,3-b]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromopyrido[2,3-b]pyrazine
- 7-Bromopyrido[2,3-b]pyrazine, 95%
- MFCD01105748
- J-519172
- 52333-42-3
- 7-bromo-5-azaquinoxaline
- DTXSID30401182
- EN300-71987
- 7-bromanylpyrido[2,3-b]pyrazine
- A7676
- 7-Bromo-pyrido[2,3-b]pyrazine
- FT-0640061
- FS-2374
- Z1143430675
- PB30680
- AM20070120
- A829035
- PYRIDO[2,3-B]PYRAZINE, 7-BROMO-
- AKOS015835950
- AC-24307
- A871012
- SCHEMBL858548
- SY007309
- CS-W002749
- YEDMUIQRKXNDQI-UHFFFAOYSA-N
- 7-Bromopyrido[2,3-b]pyrazine, AldrichCPR
- 7-bromopyrido[3,2-b]pyrazine
- AF-956/11915001
- DB-008502
-
- MDL： MFCD01105748
- Inchi： 1S/C7H4BrN3/c8-5-3-6-7(11-4-5)10-2-1-9-6/h1-4H
- InChI Key： YEDMUIQRKXNDQI-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(=C1)N=CC=N2
Computed Properties
- Exact Mass: 208.95900
- Monoisotopic Mass: 208.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 1.2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.758
- Melting Point: 161-166 °C
- Boiling Point: 293.9°Cat760mmHg
- Flash Point: 131.5°C
- Refractive Index: 1.698
- PSA: 38.67000
- LogP: 1.78730
7-Bromopyrido[2,3-b]pyrazine Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：2-8 °C
7-Bromopyrido[2,3-b]pyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Bromopyrido[2,3-b]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM111030-1g |
7-bromopyrido[3,2-b]pyrazine |
52333-42-3 | 95%+ | 1g |
$62 | 2021-08-06 | |
| Chemenu | CM111030-5g |
7-bromopyrido[3,2-b]pyrazine |
52333-42-3 | 95%+ | 5g |
$194 | 2021-08-06 | |
| Chemenu | CM111030-10g |
7-bromopyrido[3,2-b]pyrazine |
52333-42-3 | 95%+ | 10g |
$380 | 2021-08-06 | |
| Alichem | A099000378-250mg |
7-Bromopyrido[2,3-b]pyrazine |
52333-42-3 | 98% | 250mg |
$680.00 | 2023-09-01 | |
| Alichem | A099000378-500mg |
7-Bromopyrido[2,3-b]pyrazine |
52333-42-3 | 98% | 500mg |
$1009.40 | 2023-09-01 | |
| Alichem | A099000378-1g |
7-Bromopyrido[2,3-b]pyrazine |
52333-42-3 | 98% | 1g |
$1668.15 | 2023-09-01 | |
| TRC | B698900-100mg |
7-Bromopyrido[2,3-b]pyrazine |
52333-42-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B698900-250mg |
7-Bromopyrido[2,3-b]pyrazine |
52333-42-3 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B698900-500mg |
7-Bromopyrido[2,3-b]pyrazine |
52333-42-3 | 500mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B698900-1g |
7-Bromopyrido[2,3-b]pyrazine |
52333-42-3 | 1g |
$ 150.00 | 2023-04-18 |
7-Bromopyrido[2,3-b]pyrazine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:52333-42-3)7-溴吡啶并[2,3-b]吡嗪
Order Number:LE20688798
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
7-Bromopyrido[2,3-b]pyrazine Related Literature
-
He Liu,Qilong Shen Org. Chem. Front. 2019 6 2324
-
Tzu-Chau Lin,May-Hui Li,Che-Yu Liu,Ja-Hon Lin,Yu-Kai Shen,Ying-Husan Lee J. Mater. Chem. C 2013 1 2764
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52333-42-3)7-溴吡啶并[2,3-b]吡嗪
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry